7-hydroxy-6-methoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 7-hydroxy-6-methoxy-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C15H21NO4/c1-15(2,3)20-14(18)16-6-5-10-8-13(19-4)12(17)7-11(10)9-16/h7-8,17H,5-6,9H2,1-4H3
• InChI Key: NXGLYAKMESSSPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=CC(=C(C=C2C1)O)OC
• Molecular Formula: C15H21NO4
• DSSTOX Substance ID: DTXSID90697044
• Molecular Weight: 279.33 g/mol
• CAS RN: 167159-80-0

Description

The compound “7-hydroxy-6-methoxy-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester” is a derivative of the 6-methoxy-3,4-dihydro-1H-isoquinoline class. These compounds have been found to be useful in the treatment of diabetes. They function as positive allosteric modulators of receptors such as GLP1, GIF, and glucagon.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a 3,4-dihydro-1H-isoquinoline ring system, with hydroxy and methoxy substituents at the 7 and 6 positions, respectively. The carboxylic acid tert-butyl ester group is attached to the 2 position of the isoquinoline ring.

Mechanism of Action

This compound acts as a positive allosteric modulator of receptors such as GLP1, GIF, and glucagon. Allosteric modulators remotely alter the interactions of ligands with their receptors by modifying the ligand-binding environment. This results in a conformational change in the receptor protein that is transmitted to the ligand’s orthosteric (primary) binding site.

Future Directions

The compound has potential therapeutic uses in the treatment of diabetes. Future research could focus on further characterizing its pharmacological properties, optimizing its synthesis process, and evaluating its efficacy and safety in clinical trials.

Synthesis routes and methods I

Procedure details

A 6.0 g portion of 3,4-dihydro-7-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-6-methoxy-2(1H)isoquinolinecarboxylic acid-1,1-dimethylethyl ester is dissolved in 30 mL tetrahydrofuran and cooled to 0° C. To this is added 22.8 mL of a 1.0M solution of tetrabutylammonium fluoride, while stirring. The reaction mixture is brought to room temperature, and stirred for three hours. The reaction is quenched with 10 mL saturated sodium bicarbonate solution and 10 mL water, followed by the addition of 20 mL diethyl ether. After separating the layers, the aqueous phase is extracted with 2×20 mL diethyl ether. The combined organic layers are washed with 20 mL brine, and dried over magnesium sulfate. Following removal of the solvent, the product is purified by silica gel chromatography (eluting with 2:1 hexane/ethyl acetate) to produce 4.15 g of the desired product as a white solid. mp 80°-83° C. MS(Hi res): m/z Calcd for C15H21NO4 279.1470 Found 279.1469 Calcd for C15H21NO4 : C=64.50, H=7.58, N=5.01 Found C=64.47, H=7.61, N=5.19

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A 6.0 g portion of 3,4-dihydro-7-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-6-methoxy-2(1H)-isoquinolinecarboxylic acid-1,1-dimethylethyl ester is dissolved in 30 mL tetrahydrofuran and cooled to 0° C. To this is added 22.8 mL of a 1.0M solution of tetra, butylammonium fluoride, while stirring. The reaction mixture is brought to room temperature, and stirred for three hours. The reaction is quenched with 10 mL saturated sodium bicarbonate solution and 10 mL water, followed by the addition of 20 mL diethyl ether. After separating the layers, the aqueous phase is extracted with 2×20 mL diethyl ether. The combined organic layers are washed with 20 mL brine, and dried over magnesium sulfate. Following removal of the solvent, the product is purified by silica gel chromatography (eluting with 2:1 hexane/ethyl acetate) to produce 4.15 g of the desired product as a white solid.